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Get Quote

The method below was used to measure plasma Toceranib concentrations in dogs for therapeutic drug

monitoring research [1].

Sample Preparation: A 100 µL aliquot of plasma was mixed with 400 µL of an internal standard

solution (Toceranib-d8). After vortexing and centrifugation, 2 µL of the supernatant was injected into
the LC-MS/MS system [1].

Chromatography:
Instrument: ExionLC AD system [1].

Column: XBridge C18 column (100 × 2.1 mm, 5 µm) maintained at 40°C [1].
Mobile Phase: Isocratic mixture of 0.1% formic acid in water and 0.1% formic acid in

acetonitrile (30:70, v/v) [1].
Flow Rate: 0.50 mL/min [1].

Run Time: < 3 minutes [1].
Mass Spectrometry Detection:

Instrument: Triple Quad 5500+ mass system [1].
Ionization Mode: Positive electrospray ionization [1].

Monitoring: Multiple Reaction Monitoring (MRM) with transitions:
Toceranib: m/z 397.2 → 283.0 [1].

Internal Standard (Toceranib-d8): m/z 405.2 → 283.1 [1].
Calibration and Quality Control:

Calibration Standards: 5, 10, 20, 50, 100, 200, and 500 ng/mL [1].
Quality Control Samples: 15, 40, and 400 ng/mL [1].

Key Assay Performance and Application Context
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The LC-MS/MS method was applied in an exposure-response study involving 10 dogs with solid tumors.

The following table summarizes key pharmacokinetic findings from that research [1].

Parameter Finding Implication for Research

Interpatient
Variability

29% (Cmax), 61% (Cmin) Substantiates substantial variability in drug

exposure between subjects [1].

Steady-State
Achievement

Within 1 week Informs timing for plasma concentration

monitoring in studies [1].

Efficacy Correlation
(Cmax)

Not significant (p=0.941 at

week 1)

Suggests efficacy may be complex and not

solely driven by peak concentration [1].

Safety Correlation
(Cmax)

Positive, non-significant

trend (p=0.190 at week 1)

Indicates a potential exposure-toxicity

relationship worthy of further investigation [1].

Toceranib Mechanism of Action

The following diagram illustrates the mechanism of Toceranib and the role of drug level monitoring in

research, based on information from the search results [1] [2].
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The validated LC-MS/MS method provides a reliable tool for investigating Toceranib's pharmacokinetics

and exposure-response relationships in canine cancer models [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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